Lipitor

• Molecular Formula: C33H34CaFN2O5+
• Molecular Weight: 597.7 g/mol
• IUPAC Name: calcium;(3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate
• InChI: InChI=1S/C33H35FN2O5.Ca/c1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40;/h3-16,21,26-27,37-38H,17-20H2,1-2H3,(H,35,41)(H,39,40);/q;+2/p-1/t26-,27-;/m1./s1
• InChI Key: DYJKAHNDTTZSNX-CNZCJKERSA-M
• Isomeric SMILES: CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4.[Ca+2]
• SMILES: CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4.[Ca+2]
• Pictograms: Irritant
• synonyms: (3R,5R)-7-(2-(4-Fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoic acid; atorvastatin; atorvastatin calcium; atorvastatin calcium anhydrous; atorvastatin calcium hydrate; atorvastatin calcium trihydrate; atorvastatin, calcium salt; CI 981; CI-981; CI981; Lipitor; liptonorm

Description

Atorvastatin Calcium is the calcium salt of atorvastatin, a synthetic lipid-lowering agent. Atorvastatin competitively inhibits hepatic hydroxymethyl-glutaryl coenzyme A (HMG-CoA) reductase, the enzyme which catalyzes the conversion of HMG-CoA to mevalonate, a key step in cholesterol synthesis. This agent increases the number of LDL receptors on hepatic cell surfaces, enhancing the uptake and catabolism of LDL and reducing LDL production and the number of LDL particles, and lowers plasma cholesterol and lipoprotein levels. Like other statins, atorvastatin may also display direct antineoplastic activity, possibly by inhibiting farnesylation and geranylgeranylation of proteins such as small GTP-binding proteins, which may result in the arrest of cells in the G1 phase of the cell cycle. This agent may also sensitize tumor cells to cyctostatic drugs, possibly through the mTOR-dependent inhibition of Akt phosphorylation.
A pyrrole and heptanoic acid derivative, HYDROXYMETHYLGLUTARYL-COA REDUCTASE INHIBITOR (statin), and ANTICHOLESTEREMIC AGENT that is used to reduce serum levels of LDL-CHOLESTEROL;  APOLIPOPROTEIN B;  and TRIGLYCERIDES. It is used to increase serum levels of HDL-CHOLESTEROL in the treatment of HYPERLIPIDEMIAS, and for the prevention of CARDIOVASCULAR DISEASES in patients with multiple risk factors.

Scientific Research Applications

1. Cardiovascular Disease Prevention and Gender-Specific Effects

• Application in Cardiovascular Disease Prevention: Lipitor (Atorvastatin) has been widely studied for its role in the prevention of cardiovascular diseases. However, a statistical and legal analysis of Lipitor's cardioprotection effects revealed significant benefits for men but not for women, indicating a gender-specific differential in effectiveness (Eisenberg & Wells, 2008).

2. Market Dynamics and Clinical Trials

• Impact of Market Dynamics: Lipitor's success in the market, despite initial lack of direct evidence on reducing heart disease risks, is attributed to correlated learning and indirect inference by physicians. Physicians' perceptions based on other statins' clinical trials influenced Lipitor's acceptance (Ching & Lim, 2016).

3. Role in Federally Sponsored Research

• Contribution to Blockbuster Drug Development: Lipitor, as a statin, exemplifies the role of federally sponsored research in the development of widely prescribed drugs. This highlights the importance of fundamental laboratory research in drug discovery and development (Thompson, 2001).

4. Cost Implications and Generic Versions

• Healthcare Cost Implications: The introduction of generic atorvastatin following Lipitor's patent expiration had significant implications for healthcare costs, illustrating the economic impact of patent expiries in pharmaceuticals (Jackevicius et al., 2012).

5. Experimental Applications in Disease Models

• Effects on Vascular Endothelial Cells: Research on various doses of atorvastatin on human umbilical vein endothelial cells indicated that atorvastatin induces autophagy at all concentrations and may have implications for angiogenesis and potential anti-tumor strategies (Zhao et al., 2019).

6. Biocatalytic Production for Statin Drugs

• Innovations in Biocatalytic Production: The biocatalytic production of chiral side chains for statin drugs, including atorvastatin, demonstrates advances in the efficient synthesis of these critical components, contributing to the field of pharmaceutical manufacturing (Wu et al., 2010).

7. Cholesterol Metabolism and Alzheimer’s Disease

• Lipitor in Alzheimer’s Research: Studies linking cholesterol metabolism and Alzheimer’s disease have considered Lipitor for its potential benefits in mild-to-moderate Alzheimer’s, reflecting the growing interest in the role of cholesterol in this neurodegenerative disease (Blain & Poirier, 2004).

8. Prostate Cancer Research

• Inhibition of Prostate Cancer Cells: The combination of Lipitor and Celebrex showed significant effects in inhibiting the growth of prostate cancer cells, indicating a potential strategy for cancer treatment (Huang et al., 2014).